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Compound of Interest

Compound Name: Aminoacetonitrile bisulfate

Cat. No.: B086804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of aminoacetonitrile bisulfate, a key
chemical intermediate. Due to the inherent instability of aminoacetonitrile at room temperature,
it is commonly produced and handled as its more stable bisulfate salt.[1] This document details
its discovery, synthesis protocols, physicochemical properties, and applications, with a focus on
providing actionable information for scientific and research applications.

Discovery

Aminoacetonitrile first gained significant attention beyond terrestrial chemistry with its discovery
in the interstellar medium. Using radio astronomy, scientists detected aminoacetonitrile in the
Large Molecule Heimat, a vast gas cloud located near the Galactic Center in the constellation
Sagittarius.[1] This discovery is a cornerstone in the ongoing debate about the cosmic origins
of life, as aminoacetonitrile is a direct precursor to glycine, the simplest amino acid.[1][2][3] The
presence of this molecule in space suggests a potential pathway for the formation of amino
acids on celestial bodies and their subsequent delivery to Earth.

Synthesis of Aminoacetonitrile and its Bisulfate Salt

The primary industrial production of aminoacetonitrile involves the reaction of glycolonitrile with
ammonia.[1] The resulting aminoacetonitrile is a colorless liquid that is unstable due to the
incompatibility of its nucleophilic amine group and electrophilic nitrile group.[1] To stabilize the
compound for storage and handling, it is converted into a salt, most commonly the bisulfate or
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hydrochloride salt.[1][4] The bisulfate salt is prepared by treating the aminoacetonitrile solution

with sulfuric acid.[4][5]

General Synthesis Pathway

The overall synthesis can be represented by two main steps: the formation of aminoacetonitrile

and its subsequent conversion to the bisulfate salt.

Caption: Industrial synthesis of aminoacetonitrile and its conversion to the bisulfate salt.

Quantitative Data

The physicochemical properties of aminoacetonitrile and its bisulfate salt are summarized

below.
Aminoacetonitrile Aminoacetonitrile
Property . Reference(s)
(Free Base) Bisulfate
CAS Number 540-61-4 151-63-3 [1][6]17]
Molecular Formula C2HaNz2 C2HeN204S [11161[7]
Molar Mass 56.07 g/mol 154.15 g/mol 41071
o White to light beige
Appearance Colorless liquid ) [1][6]
crystalline powder
) ) Not applicable
Melting Point 123-125 °C [8]
(unstable)
Boiling Point 15 °C at 15 mmHg Not applicable [1]
Acidity (pKa) 5.34 (conjugate acid) Not applicable [1]
) ) ] >97.5% (Titration with
Purity (Typical) Varies [6]

NaOH)

Experimental Protocols

A common laboratory-scale synthesis of aminoacetonitrile hydrogen sulfate involves the

alcoholysis of methyleneaminoacetonitrile.
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Experimental Workflow: Synthesis of Aminoacetonitrile
Hydrogen Sulfate

Caption: Workflow for the laboratory synthesis of aminoacetonitrile hydrogen sulfate.

Detailed Protocol: Alcoholysis of
Methyleneaminoacetonitrile

This protocol is adapted from a procedure published in Organic Syntheses.[5]

Materials:

95% Sulfuric acid (51.5 g, 0.5 mole)

95% Ethyl alcohol (125 cc)

Methyleneaminoacetonitrile (34 g, 0.5 mole)

Ice-cold alcohol for washing

250-cc wide-mouthed conical flask

Rubber stopper
Procedure:

o Preparation of Acidic Alcohol Solution: In a 250-cc wide-mouthed conical flask, prepare a
solution of 51.5 g of 95% sulfuric acid in 125 cc of 95% ethyl alcohol. Maintain the
temperature of this solution between 45-50°C.

» Addition of Reactant: To the warm acidic alcohol solution, add 34 g of
methyleneaminoacetonitrile.

o Reaction Initiation: Immediately close the flask with a rubber stopper and shake it vigorously
by hand. An exothermic reaction will occur, causing the temperature to rise by approximately
10-15°C. The mixture will separate into two layers.
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» Crystallization: Crystallization of aminoacetonitrile hydrogen sulfate will begin rapidly. To
prevent the formation of a hard cake, shake the mixture vigorously at intervals.

e Cooling and Precipitation: Allow the reaction mixture to stand overnight in a refrigerator at 0—
5°C to ensure complete crystallization.

« Filtration and Washing: Filter the crystalline salt and wash it with a minimal amount (20-25
cc) of ice-cold alcohol.

» Drying: Air dry the final product. The expected yield is between 57-62 g, which corresponds
to 75—-81% of the theoretical amount.[5]

Applications in Research and Drug Development
Aminoacetonitrile and its derivatives are valuable compounds in several areas of research and

development:

e Precursor to Amino Acids: Aminoacetonitrile is a direct precursor for the synthesis of glycine
through hydrolysis.[1][4]

e Heterocyclic Synthesis: Its bifunctional nature makes it a useful building block in the
synthesis of various nitrogen-containing heterocyclic compounds.[1]

o Anthelmintic Agents: A significant application is in the development of anthelmintic drugs.
Derivatives of aminoacetonitrile (AADs) have been discovered that show high activity against
parasitic nematodes, including strains resistant to existing broad-spectrum anthelmintics.[1]
[9] These compounds act as hematode-specific acetylcholine receptor agonists, inducing
spastic paralysis in the parasites.[1]

Logical Relationship: From Precursor to Application

Caption: Relationship of aminoacetonitrile bisulfate to its applications.

Safety Information

Aminoacetonitrile bisulfate is classified as a hazardous substance.

e Hazard Pictogram: GHSO07 (Exclamation Mark)[7]
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o Signal Word: WARNING[7]
e Hazard Statements:
o H315: Causes skin irritation.[7]
o H319: Causes serious eye irritation.[7]
o H335: May cause respiratory irritation.[7]

e Precautionary Statements: Users should handle the compound in a well-ventilated area,
wear appropriate personal protective equipment (gloves, eye protection), and wash
thoroughly after handling.[7][10]

This guide provides a comprehensive overview of the synthesis and discovery of
aminoacetonitrile bisulfate, intended to support researchers and professionals in the fields of
chemistry and drug development. For detailed safety procedures, always refer to the specific
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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